Cas no 51576-04-6 ((2S,3S)-2-Hydroxy-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-Hydroxy-3-methylpentanoic acid
• CAS No: 51576-04-6
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00137297
• CID: 361967
• PubChem ID: 854025
• Update Time: 2025-04-19

(2S,3S)-2-Hydroxy-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Hydroxy-3-methylpentanoic acid
• (2S,3S)‐2‐HYDROXY‐3‐METHYLPENTANOIC ACID
• Pentanoic acid, 2-hydroxy-3-methyl-, (2S,3S)-
• Pentanoic acid,2-hydroxy-3-methyl-,(2S,3S)
• (S,S)-2-Hydroxy-3-methylpentanoic acid
• MFCD00137297
• (2S,3S)-2-Hydroxy-3-methyl-pentanoic acid
• AKOS006274412
• 9R3ZO89OD8
• (+)-(2S,3S)-2-hydroxy-3-methylpentanoic acid
• Isoleucic acid, (+)-
• RILPIWOPNGRASR-WHFBIAKZSA-N
• 2-hydroxy-3-methylpentanoicacid
• Q27464126
• 2-OH,3-Me 5:0
• SCHEMBL1359905
• 2S-hydroxy-3S-methylpentanoic acid
• DTXSID20357528
• Pentanoic acid, 2-hydroxy-3-methyl-, (S-(R*,R*))-
• 51576-04-6
• (+)-(2S, 3S)-2-hydroxy-3-methylpentanoic acid
• C90303
• UNII-9R3ZO89OD8
• L-ISOLEUCIC ACID
• EN300-1068109
• CHEBI:187422
• LMFA01020401
• DTXCID70308585

• MDL： MFCD00137297
• Inchi： 1S/C6H12O3/c1-3-4(2)5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： RILPIWOPNGRASR-WHFBIAKZSA-N
• SMILES： O[C@H](C(=O)O)[C@@H](C)CC

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 54-57 ºC
• Boiling Point: 251.3±13.0 ºC (760 Torr),
• Flash Point: 120.1±16.3 ºC,
• Solubility: Dissolution (82 g/l) (25 º C),
• PSA: 57.53000
• LogP: 0.47800
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(2S,3S)-2-Hydroxy-3-methylpentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids